Cas no 230-45-5 (1,9-Phenanthroline)
1,9-Phenanthroline structure
Product Name:1,9-Phenanthroline
1,9-Phenanthroline Chemical and Physical Properties
Names and Identifiers
-
- 1,9-Phenanthroline
- 3,5-Diazaphenanthrene
- 230-45-5
- InChI=1/C12H8N2/c1-2-10-4-3-9-5-7-13-8-11(9)12(10)14-6-1/h1-8H
- AJCSVUVYIMRJCB-UHFFFAOYSA-
- DTXSID80392450
- SCHEMBL1419171
-
- Inchi： 1S/C12H8N2/c1-2-10-4-3-9-5-7-13-8-11(9)12(10)14-6-1/h1-8H
- InChI Key： AJCSVUVYIMRJCB-UHFFFAOYSA-N
- SMILES： N1C=CC=C2C=CC3C=CN=CC=3C=12
Computed Properties
- Exact Mass: 180.06884
- Monoisotopic Mass: 180.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
1,9-Phenanthroline Related Literature
-
Huili Chen,Xiaokai Li,Yanbo Wu,Wei Gao,Ruichun Bai Dalton Trans. 2012 41 13292
-
Ramon Vicente,ànnia Tubau,Saskia Speed,Franz A. Mautner,Florian Bierbaumer,Roland C. Fischer,Salah S. Massoud New J. Chem. 2021 45 14713
-
Caixia Yin,Fangjun Huo,Jingjing Zhang,Ramón Martínez-Má?ez,Yutao Yang,Haigang Lv,Sidian Li Chem. Soc. Rev. 2013 42 6032
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